Cas no 61533-72-0 (Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl-)
61533-72-0 structure
Product Name:Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl-
CAS No:61533-72-0
MF:C18H32O3
MW:296.444886207581
CID:475902
PubChem ID:71394874
Update Time:2025-04-19
Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl-
- 16-ethyl-16-methyl-oxacyclohexadecane-2,13-dione
- DTXSID80816540
- 16-ETHYL-16-METHYL-1-OXACYCLOHEXADECANE-2,13-DIONE
- 61533-72-0
-
- Inchi: 1S/C18H32O3/c1-3-18(2)15-14-16(19)12-10-8-6-4-5-7-9-11-13-17(20)21-18/h3-15H2,1-2H3
- InChI Key: AGSQFTRVOWUFEU-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCCCCC(CCC1(C)CC)=O)=O
Computed Properties
- Exact Mass: 296.23526
- Monoisotopic Mass: 296.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Oxacyclohexadecane-2,13-dione, 16-ethyl-16-methyl- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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